Pyrrolizidines

Pyrrolizidines are a class of chemical compounds found in various plants, particularly within the Senecio and Eupatorium genera. These nitrogen-containing heterocyclic compounds are known for their potent biological activities, including cytotoxicity and hepatotoxicity. Pyrrolizidine alkaloids can accumulate in the liver after ingestion, leading to progressive liver damage over time. They have been implicated in causing hepatic veno-occlusive disease (HVOD) and other serious health issues. Due to these toxic properties, certain pyrrolizidines are classified as priority pollutants by regulatory agencies worldwide. In addition to their toxicity concerns, pyrrolizidines also exhibit potential therapeutic applications, such as anti-inflammatory and anticancer activities, which have driven research efforts in their chemical modification and structural optimization for safer use in the pharmaceutical industry.
Pyrrolizidines
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